Cas no 614730-07-3 (THIOPHENE, 3-BROMO-4-(DIMETHOXYMETHYL)-)

• Product Name: THIOPHENE, 3-BROMO-4-(DIMETHOXYMETHYL)-
• CAS No: 614730-07-3
• MF: C₇H₉BrO₂S
• MW: 237.114160299301
• CID: 3538896
• PubChem ID: 22248121
• Update Time: 2025-04-22

THIOPHENE, 3-BROMO-4-(DIMETHOXYMETHYL)- Chemical and Physical Properties

Names and Identifiers

• THIOPHENE, 3-BROMO-4-(DIMETHOXYMETHYL)-
• DB-165458
• SCHEMBL1474860
• 3-bromo-4-(dimethoxymethyl)thiophene
• 614730-07-3

• Inchi： 1S/C7H9BrO2S/c1-9-7(10-2)5-3-11-4-6(5)8/h3-4,7H,1-2H3
• InChI Key： KLVPTCPNUVPNON-UHFFFAOYSA-N
• SMILES： BrC1=CSC=C1C(OC)OC

Computed Properties

• Exact Mass: 235.95066Da
• Monoisotopic Mass: 235.95066Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 46.7Ų